Cas no 62070-32-0 (Butanethioamide, 2-[(dimethylamino)methylene]-3-oxo-N-phenyl-)

• Product name: Butanethioamide, 2-[(dimethylamino)methylene]-3-oxo-N-phenyl-
• CAS No: 62070-32-0
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 1635205

Butanethioamide, 2-[(dimethylamino)methylene]-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanethioamide, 2-[(dimethylamino)methylene]-3-oxo-N-phenyl-

• Inchi： 1S/C13H16N2OS/c1-10(16)12(9-15(2)3)13(17)14-11-7-5-4-6-8-11/h4-9H,1-3H3,(H,14,17)
• InChI Key： XCUIHKROLAQLRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=S)C(=CN(C)C)C(=O)C

Computed Properties

• Exact Mass: 248.09848

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Melting Point: 38-39 °C(Solv: ethanol (64-17-5))
• Boiling Point: 370.9±52.0 °C(Predicted)
• PSA: 32.34
• pka: 9.34±0.70(Predicted)